Cas no 104197-64-0 ((2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid)

• Product Name: (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid
• CAS No: 104197-64-0
• MF: C₁₀H₂₃NO₃Si
• MW: 233.380024194717
• CID: 1141851
• PubChem ID: 10911461
• Update Time: 2025-06-15

(2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Threonine, O-[(1,1-dimethylethyl)dimethylsilyl]-
• (S)-Thr(OTBS)-OH
• (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid
• 104197-64-0
• threonine t-butyldimethylsilylether
• EN300-10003797
• (2S,3R)-2-amino-3-[(tert-butyldimethylsilyl)oxy]butanoic acid

• Inchi： 1S/C10H23NO3Si/c1-7(8(11)9(12)13)14-15(5,6)10(2,3)4/h7-8H,11H2,1-6H3,(H,12,13)/t7-,8+/m1/s1
• InChI Key： SAMJFDBTWRTDMK-SFYZADRCSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H](C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 233.14479
• Monoisotopic Mass: 233.14472013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55
• LogP: 2.50890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid

Recent Advances in the Application of (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid (CAS: 104197-64-0) in Chemical Biology and Pharmaceutical Research

The compound (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid (CAS: 104197-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butyldimethylsilyl (TBDMS) protecting group, serves as a crucial building block in the synthesis of complex bioactive molecules. Recent studies have highlighted its utility in peptide synthesis, drug discovery, and as a precursor for novel therapeutic agents. The unique stereochemistry and protective group of this compound make it particularly valuable for the development of enantiomerically pure pharmaceuticals.

One of the most notable applications of (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid is its role in the synthesis of β-amino acids, which are key components of peptidomimetics and other bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into peptide chains, resulting in enhanced stability and bioavailability of the resulting peptides. The TBDMS group not only protects the hydroxyl functionality during synthesis but also facilitates the purification process, making it an attractive choice for large-scale pharmaceutical production.

In addition to its synthetic utility, recent research has explored the biological activity of derivatives of (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid. A team at the University of Cambridge reported in ACS Chemical Biology that certain analogs of this compound exhibit promising inhibitory activity against bacterial enzymes, suggesting potential applications in antibiotic development. The structural flexibility of this molecule allows for easy modification, enabling researchers to fine-tune its pharmacological properties for specific therapeutic targets.

The pharmaceutical industry has shown growing interest in 104197-64-0 due to its compatibility with modern synthetic methodologies. Recent advances in flow chemistry and continuous manufacturing have demonstrated the compound's suitability for these innovative production techniques. A 2024 review in Organic Process Research & Development highlighted several case studies where (2S,3R)-2-amino-3-(tert-butyldimethylsilyl)oxybutanoic acid was successfully employed in continuous flow systems, achieving higher yields and reduced reaction times compared to traditional batch processes.

Looking forward, researchers anticipate expanded applications of this compound in targeted drug delivery systems. Its ability to serve as a linker molecule between therapeutic agents and targeting moieties makes it particularly valuable for the development of antibody-drug conjugates (ADCs) and other precision medicine approaches. Ongoing clinical trials involving compounds derived from 104197-64-0 are expected to yield important data on its safety and efficacy profile in human therapeutics.